Cas no 1226437-41-7 (N-butyl-5-methyl-1-1-(propan-2-yl)piperidin-4-yl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide)

• Product Name: N-butyl-5-methyl-1-1-(propan-2-yl)piperidin-4-yl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide
• CAS No: 1226437-41-7
• MF: C₁₈H₂₉F₃N₄O
• MW: 374.444274663925
• CID: 6263527
• PubChem ID: 49675761
• Update Time: 2025-07-09

N-butyl-5-methyl-1-1-(propan-2-yl)piperidin-4-yl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-butyl-5-methyl-1-1-(propan-2-yl)piperidin-4-yl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide
• AKOS024507965
• N-butyl-5-methyl-1-(1-propan-2-ylpiperidin-4-yl)-3-(trifluoromethyl)pyrazole-4-carboxamide
• 1226437-41-7
• F5366-1330
• N-butyl-5-methyl-1-[1-(propan-2-yl)piperidin-4-yl]-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide
• N-butyl-1-(1-isopropylpiperidin-4-yl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide

• Inchi： 1S/C18H29F3N4O/c1-5-6-9-22-17(26)15-13(4)25(23-16(15)18(19,20)21)14-7-10-24(11-8-14)12(2)3/h12,14H,5-11H2,1-4H3,(H,22,26)
• InChI Key： HQDCXFFBTYDXOX-UHFFFAOYSA-N
• SMILES： FC(C1C(C(NCCCC)=O)=C(C)N(C2CCN(C(C)C)CC2)N=1)(F)F

Computed Properties

• Exact Mass: 374.22934605g/mol
• Monoisotopic Mass: 374.22934605g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 464
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 50.2Ų

Additional information on N-butyl-5-methyl-1-1-(propan-2-yl)piperidin-4-yl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide

Introduction to N-butyl-5-methyl-1-1-(propan-2-yl)piperidin-4-yl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide (CAS No: 1226437-41-7)

N-butyl-5-methyl-1-1-(propan-2-yl)piperidin-4-yl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide, identified by its CAS number 1226437-41-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a piperidine ring and a pyrazole moiety, both of which are well-documented for their pharmacological potential.

The structural composition of N-butyl-5-methyl-1-1-(propan-2-yl)piperidin-4-yl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide encompasses several key functional groups that contribute to its unique chemical properties. The presence of a butyl group at the N-position of the piperidine ring, along with a propyl substituent at the 1-position, enhances the lipophilicity and metabolic stability of the molecule. Additionally, the pyrazole ring substituted with a trifluoromethyl group at the 3-position introduces electron-withdrawing effects, which can modulate the electronic properties and reactivity of the compound.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to delve deeper into the interactions between N-butyl-5-methyl-1-1-(propan-2-yl)piperidin-4-yl-3-(trifluoromethyl)-1H-pyrazole-4-carboxamide and biological targets. These studies have highlighted the compound's potential as an inhibitor of various enzymes and receptors implicated in inflammatory and infectious diseases. The trifluoromethyl group, in particular, has been shown to enhance binding affinity and selectivity, making it a valuable feature in drug design.

In the realm of medicinal chemistry, the synthesis of N-butyl-5-methyl-1-1-(propan-2-y)piperidin -4 - yl -3 - (trifluoromethyl) - 1H - pyrazole - 4 - carboxamide (CAS No: 1226437 - 41 - 7) has been optimized to achieve high yields and purity. The synthetic route involves multi-step organic transformations, including nucleophilic substitution reactions, cyclization processes, and protection-deprotection strategies. These methodologies ensure that the final product meets stringent quality standards required for preclinical and clinical studies.

One of the most compelling aspects of N-butyl -5 -methyl - 1 - 1 -(propan -2 - yl) piperidin -4 - yl -3 -(trifluoromethyl) - 1H-pyrazole -4-carboxamide is its potential application in addressing unmet medical needs. Research has demonstrated its efficacy in preclinical models against pathogens that exhibit resistance to conventional therapeutics. The compound's ability to disrupt essential biological pathways in these organisms underscores its therapeutic promise.

The pharmacokinetic profile of N-butyl -5-methyl - 1 -(propan -2-y l) piperidin –4 – yl –3 –(trifluoromethyl) – 1H-pyrazole –4-carboxamide has been thoroughly evaluated through in vitro and in vivo studies. These investigations have revealed favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are critical for drug development. The compound exhibits moderate solubility in aqueous solutions and stable metabolites upon systemic administration, suggesting its potential for oral or parenteral delivery.

From a regulatory perspective, N-butyl –5 –methyl– 1 -(propan–2– y l)piperidin–4– yl–3–(trifluoromethyl)– 1 H –pyrazole–4-carboxamide (CAS No: 1226437–41–7) must undergo rigorous testing to ensure safety and efficacy before entering clinical trials. Compliance with Good Manufacturing Practices (GMP) is essential throughout its synthesis and purification process. Additionally, toxicological assessments will be conducted to evaluate potential side effects and long-term exposure risks.

The integration of N-butyl –5 –methyl– 1 -(propan–2– y l)piperidin–4– yl–3–(trifluoromethyl)– 1 H –pyrazole–4-carboxamide into drug development pipelines represents a significant step forward in addressing complex diseases. Its unique structural features and demonstrated biological activity make it a promising candidate for further investigation. As research continues to uncover new therapeutic applications, this compound is poised to play a pivotal role in next-generation pharmaceuticals.